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Compound of Interest

Compound Name: Isobutyl Palmitate

Cat. No.: B085682

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of isobutyl palmitate (CAS No. 110-
34-9), a versatile fatty acid ester. The document details its chemical and physical properties,
outlines methods for its synthesis and analysis, and summarizes its applications, particularly
within the cosmetic and pharmaceutical industries. Safety and toxicological data are also
presented to provide a complete profile of the compound. This guide is intended to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and formulation.

Chemical and Physical Properties

Isobutyl palmitate, with the chemical formula C20H4002, is the ester of isobutanol and
palmitic acid.[1] It is a colorless to pale yellow liquid with a mild, fatty odor.[1] Its low volatility
and relatively high viscosity make it a useful ingredient in various formulations.[1]

Table 1: Physicochemical Properties of Isobutyl Palmitate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b085682?utm_src=pdf-interest
https://www.benchchem.com/product/b085682?utm_src=pdf-body
https://www.benchchem.com/product/b085682?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_110-34-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_110-34-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_110-34-9_1HNMR.htm
https://www.benchchem.com/product/b085682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 110-34-9 [2]
Molecular Formula C20H4002 [3]
Molecular Weight 312.54 g/mol [3]
Colorless to almost colorless
Appearance o [3]
clear liquid
Purity (GC) >97.0% [3]
- _ 352.00 to 354.00 °C @ 760.00
Boiling Point [4]
mm Hg
Melting Point 20.00 °C @ 760.00 mm Hg [4]
Flash Point 339.00 °F (170.56 °C) (TCC) [4]
Density 0.850 - 0.862 g/cm3 [5]

Refractive Index

1.445-1.447 @ 20°C

[5]

Solubility

Insoluble in water; Soluble in

alcohol

[4]

Synthesis of Isobutyl Palmitate

The primary method for synthesizing isobutyl palmitate is through the esterification of palmitic
acid with isobutanol. This reaction is typically catalyzed by an acid.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol is adapted from a patented method for the synthesis of similar fatty acid esters.[6]
Materials:
» Palmitic acid

e |sobutanol
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e Nafion-H (or other suitable acid catalyst, e.g., sulfuric acid, p-toluenesulfonic acid)
e Round-bottom flask

o Reflux condenser with a Dean-Stark trap

e Heating mantle with magnetic stirrer

e Separatory funnel

e Rotary evaporator

» Activated carbon (for decolorization, optional)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous sodium sulfate

e Gas chromatograph-mass spectrometer (GC-MS) for analysis
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine
palmitic acid and isobutanol. A molar ratio of 1:2 (palmitic acid to isobutanol) is
recommended to drive the reaction towards the product.[6]

e Add the acid catalyst. For Nafion-H, a solid catalyst, a loading of approximately 14-16 g per
mole of palmitic acid can be used.[6] If using a liquid acid catalyst like sulfuric acid, a
catalytic amount (e.g., 1-2% by weight of the reactants) is sufficient.

e Heat the reaction mixture to a temperature of 120-180°C with continuous stirring.[6] The
water produced during the esterification will be collected in the Dean-Stark trap.

« Monitor the reaction progress by observing the amount of water collected or by taking small
aliquots for analysis (e.g., by GC). The reaction is typically complete within 4-8 hours.[6]

e Once the reaction is complete, cool the mixture to room temperature.
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If a solid catalyst was used, it can be removed by filtration.

Transfer the liquid mixture to a separatory funnel and wash with a 5% sodium bicarbonate
solution to neutralize any remaining acid catalyst.

Wash the organic layer with water until the aqueous layer is neutral.
Dry the organic layer over anhydrous sodium sulfate and then filter.
Remove the excess isobutanol under reduced pressure using a rotary evaporator.

If the product is colored, it can be decolorized by treating with activated carbon followed by
filtration.

The final product, isobutyl palmitate, can be further purified by vacuum distillation if
necessary.

Characterize the final product using analytical techniques such as GC-MS, FTIR, and NMR
to confirm its identity and purity.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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